Cas no 133997-05-4 (Boronic acid,B-(4-octylphenyl)-)
133997-05-4 structure
Boronic acid,B-(4-octylphenyl)- Properties
Names and Identifiers
-
- Boronic acid,B-(4-octylphenyl)-
- (4-Octylphenyl)boronic acid
- 4-(N-OCTYL)BENZENEBORONIC ACID
- 4-n-Octylphenylboronic acid
- 4-octylbenzeneboronic acid
- 4-octylphenylboronic acid
- OR7246
- p-octylphenyl boronic acid
- SCHEMBL1021739
- p-n-octylphenylboronic acid
- (4-octylphenyl)boronicAcid
- AM806922
- C72354
- DS-18678
- 133997-05-4
- HUKDAABRKOWPNA-UHFFFAOYSA-N
- DTXSID50400718
- FT-0729817
- CS-0178448
- AKOS004116143
- MFCD04039034
- DB-063005
- (4-octylphenyl)boronic Acid
- 4-(n-Octyl)benzeneboronic acid
- +Expand
-
- MFCD04039034
- HUKDAABRKOWPNA-UHFFFAOYSA-N
- InChI=1S/C14H23BO2/c1-2-3-4-5-6-7-8-13-9-11-14(12-10-13)15(16)17/h9-12,16-17H,2-8H2,1H3
- C(C1C=CC(B(O)O)=CC=1)CCCCCCC
Computed Properties
- 234.17900
- 2
- 2
- 8
- 234.179
- 17
- 177
- 0
- 0
- 0
- 0
- 0
- 1
- 40.5A^2
Experimental Properties
- 2.26940
- 40.46000
- 1.502
- 371.2°Cat760mmHg
- 178.3°C
- 0.98
Boronic acid,B-(4-octylphenyl)- Price
Boronic acid,B-(4-octylphenyl)- Related Literature
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Yucong Bao,Liang Zhang,Haoming Wei,Bingqiang Cao,Tengzhou Yang Phys. Chem. Chem. Phys. 2023 25 15279
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Anatoly D. Kuimov,Christina S. Becker,Nikita A. Shumilov,Igor P. Koskin,Alina A. Sonina,Vladislav Yu. Komarov,Inna K. Shundrina,Maxim S. Kazantsev Mater. Chem. Front. 2022 6 2244
133997-05-4 (Boronic acid,B-(4-octylphenyl)-) Related Products
- 134150-01-9(4-Propylphenylboronic acid)
- 105365-50-2((4-Hexylphenyl)boronic acid)
- 63139-21-9(4-Ethylphenylboronic acid)
- 121219-12-3(4-n-Pentylbenzeneboronic acid)
- 145240-28-4(4-Butylphenylboronic acid)
- 121554-18-5((4'-Pentyl-[1,1'-biphenyl]-4-yl)boronic acid)
- 153624-38-5(4-Isobutylphenylboronic acid)
- 256383-45-6(4-n-Nonylbenzeneboronic acid)
- 256383-44-5((4-Heptylphenyl)boronic acid)
- 145413-17-8((4'-Butyl-[1,1'-biphenyl]-4-yl)boronic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:133997-05-4)Boronic acid,B-(4-octylphenyl)-
99%/99%
1g/5g
233.0/766.0